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Compound of Interest

N,N,N',N"-
Compound Name: o
Tetramethylmethanediamine

Cat. No.: B1346908

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and application of
N,N,N',N'-Tetramethylmethanediamine (TMMDA), a versatile reagent in organic synthesis.

Chemical and Physical Properties

N,N,N',N'-Tetramethylmethanediamine, also known as bis(dimethylamino)methane, is a
colorless, highly flammable liquid with a pungent odor.[1] It is a crucial reagent, often serving as
a precursor to the highly reactive Mannich intermediate, the N,N-
dimethyl(methylene)ammonium ion.[2][3]

Table 1: Physical and Chemical Properties of N,N,N',N'-Tetramethylmethanediamine
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Property Value Reference
CAS Number 51-80-9 [2][4]
Molecular Formula C5H14N2 [41[5]
Molecular Weight 102.18 g/mol [5]
Boiling Point 85 °C (185 °F)
Flash Point -1°C (30.2 °F)
Density 0.749 g/cm3

Highly soluble in polar solvents
Solubility like water, alcohols, and [1]

acetone.[1]

Safe Handling and Storage Procedures

2.1 Personal Protective Equipment (PPE)

Due to its hazardous nature, appropriate PPE must be worn at all times when handling

TMMDA.

Table 2: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles. A face shield may be necessary for

splash hazards.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). A lab coat or chemical-resistant

apron should be worn.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If inhalation risk is high, a
NIOSH-approved respirator with an organic

vapor cartridge is required.
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2.2 Handling Procedures

o Ventilation: Always handle N,N,N',N'-Tetramethylmethanediamine in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation of vapors.[4]

« Ignition Sources: This compound is highly flammable. Keep it away from heat, sparks, open
flames, and other ignition sources.[4][6] No smoking in the handling area.[4][6]

e Grounding: To prevent static discharge, which can ignite flammable vapors, ensure all
containers and equipment are properly grounded.[6]

e Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide.[2] TMMDA may react vigorously with oxidizing agents
and neutralizes acids in exothermic reactions.[5]

e Personal Hygiene: Do not eat, drink, or smoke in areas where TMMDA is handled. Wash
hands thoroughly after handling.[6]

2.3 Storage Procedures

» Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.

[6]

o Storage Area: Designate a "Flammables" area for storage, away from heat and ignition
sources.[4]

e Incompatibles: Store separately from incompatible materials as listed above.[2]

Emergency Procedures

Table 3: First Aid Measures
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[2][4]

Immediately rinse eyes with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2][4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) ) ) )
water. Seek immediate medical attention.[2][4]

3.1 Accidental Release Measures

o Small Spills: Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal
binder).[4] Collect the absorbed material into a suitable, closed container for disposal.

o Large Spills: Evacuate the area. Remove all ignition sources.[6] Contain the spill using dikes
or absorbents to prevent it from entering sewers or waterways.[6] Use non-sparking tools for
cleanup.[6]

3.2 Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or
alcohol-resistant foam.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols

N,N,N’,N'-Tetramethylmethanediamine is a key reagent in various organic reactions, most
notably the Mannich reaction and as a source for dimethylaminomethylation.

4.1 Protocol for the Synthesis of N,N,N’,N'-Tetramethylmethanediamine
This protocol describes a common laboratory-scale synthesis.[3][6]
» Materials:
o Aqueous 30% formaldehyde (1.0 mol)
o 40% aqueous solution of dimethylamine (2.0 mol)
o Solid potassium hydroxide
o 500-mL round-bottomed flask with a magnetic stirrer and dropping funnel
o |ce bath
o Separatory funnel
o Distillation apparatus
» Procedure:

o Charge the 500-mL round-bottomed flask with 100 g (1.0 mol) of aqueous 30%
formaldehyde.[3]

o Cool the flask in an ice bath and begin stirring.[3]

o Slowly add 225 g (2.0 mol) of a 40% aqueous solution of dimethylamine dropwise to the
cooled formaldehyde solution.[3]
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o After the addition is complete, allow the resulting solution to stand at room temperature
overnight.[3][6]

o Saturate the aqueous solution with solid potassium hydroxide to facilitate the separation of
the product.[3][6] Two distinct layers will form.[3][6]

o Separate the upper organic layer using a separatory funnel.[3][6]
o Dry the organic layer over potassium hydroxide pellets.[3]

o Purify the product by distillation at atmospheric pressure to yield N,N,N’,N'-
Tetramethylmethanediamine.[3]

4.2 Protocol for Dimethylaminomethylation of an Active Methylene Compound (General
Procedure)

This protocol outlines the in-situ generation of the Mannich intermediate from TMMDA for
subsequent reaction.[3][6]

e Materials:
o N,N,N',N'-Tetramethylmethanediamine
o Active methylene compound (e.g., a ketone, ester, or nitrile with an a-hydrogen)

o Acid catalyst (e.g., Trifluoroacetic Acid (TFA) or a mixture of Phosphoric Acid in Acetic
Acid)[3]

o Appropriate reaction solvent (e.g., Acetonitrile, Dichloromethane)

o Reaction vessel with a magnetic stirrer and inert atmosphere capabilities (e.g., nitrogen or
argon)

e Procedure:

o In the reaction vessel under an inert atmosphere, dissolve the active methylene compound
in the chosen solvent.
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o Add the acid catalyst to the solution.

o Slowly add N,N,N’,N'-Tetramethylmethanediamine to the reaction mixture. The
elimination of dimethylamine will generate the N,N-dimethyl(methylene)ammonium salt in
situ.[3]

o Stir the reaction mixture at the appropriate temperature (this may range from room
temperature to reflux, depending on the substrate) and monitor the reaction progress by a
suitable analytical technique (e.g., TLC, GC-MS, or NMR).

o Upon completion, perform an aqueous workup to quench the reaction and remove the
catalyst and byproducts. The specific workup procedure will depend on the nature of the
product.

o Purify the crude product by an appropriate method, such as column chromatography,
distillation, or recrystallization.

Signaling Pathways and Workflow Diagrams

The following diagram illustrates the logical workflow for the safe handling and storage of
N,N,N',N'-Tetramethylmethanediamine.
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Keep Away from Ignition Sources

(Heat, Sparks, Flames)

Safe Handling and Storage Workflow for N,N,N',N'-Tetramethylmethanediamine

Start: Obtain TMMDA

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

A

Handle in a Well-Ventilated Area
(Chemical Fume Hood)

i

Ensure Proper Grounding of Equipment

Store in Tightly Closed Container palds SP'"' Small Spill:
. Evacuate, Contain, and use A .
in a Cool, Dry, Ventilated Area N Absorb with Inert Material
Non-Sparking Tools for Cleanup

Properly Stored Store Away from Incompatible Materials Dispose of Waste According to
perly (Acids, Oxidizers) Institutional and Local Regulations

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-n-tetramethylmethanediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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